Methyl 2-(7-ethyl-8-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamido)thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(7-ethyl-8-methyl-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carbonyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C17H19N3O4S2/c1-4-11-9(2)18-17-20(15(11)22)7-10(8-26-17)13(21)19-14-12(5-6-25-14)16(23)24-3/h5-6,10H,4,7-8H2,1-3H3,(H,19,21)
• InChI Key: BADKLLDPJOIBBI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C2N(C1=O)CC(CS2)C(=O)NC3=C(C=CS3)C(=O)OC)C
• Molecular Formula: C17H19N3O4S2
• Molecular Weight: 393.5 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reactivity, stability, and the different chemical transformations the compound can undergo.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, molar mass, and spectral properties.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Various research studies have explored the synthesis, reactions, and applications of compounds structurally related to Methyl 2-(7-ethyl-8-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamido)thiophene-3-carboxylate. This compound, which falls under the broader category of Biginelli compounds or similar heterocyclic compounds, has been the subject of research due to its potential utility in creating new chemical entities with possible biological activities.

• Synthesis and Reactions of Biginelli Compounds : Research has investigated the synthesis and various reactions of 2-oxo(or thioxo)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid derivatives, leading to the creation of pyrimido[2,3-b]thiazines among other derivatives. This work laid the groundwork for understanding the chemical behavior and potential applications of these compounds in synthesizing new heterocyclic compounds (Kappe & Roschger, 1989).

• Microwave-Assisted Synthesis of Isothiazolopyridines : Another study focused on the microwave-assisted synthesis of isothiazolopyridines, pyridothiazines, and related compounds from precursors similar to the mentioned compound, highlighting the efficiency and effectiveness of microwave techniques in synthesizing these heterocycles (Youssef, Azab, & Youssef, 2012).

• Novel Derivatives and Their Synthesis : Research into the synthesis of new pyrido[4″,3″:4″,5″]thieno[2″,3″:4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives showcases the ongoing efforts to create novel heterocyclic compounds with potential for further chemical and biological investigation (Ahmed, 2002).

• Antimicrobial and Anticancer Activities : Some studies have explored the biological activities of these heterocyclic compounds, including their antimicrobial and anticancer potentials. The synthesis of thieno[2,3-d]-pyrimidines and related systems has led to compounds that displayed potent activity against certain cancer cell lines, highlighting the relevance of these compounds in medicinal chemistry research (Abdel-Motaal, Alanzy, & Asem, 2020).

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems, and the biochemical processes it affects.

Future Directions

This involves predicting or suggesting further studies that can be done with the compound. This could include potential applications, modifications to improve its properties, or further investigations into its mechanism of action.